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Compound of Interest

Compound Name: 2-Chloro-4-ethynylaniline

CAS No.: 950601-93-1

Cat. No.: B2474569

Get Quote

As a Senior Application Scientist, I frequently consult on the safe integration of functionalized

anilines into drug development and synthetic workflows. 2-Chloro-4-ethynylaniline (CAS:

950601-93-1) is a highly valuable building block, featuring both a halogen and a terminal

alkyne, making it ideal for Sonogashira cross-coupling and click chemistry applications.

However, the exact structural features that make it synthetically useful—the reactive ethynyl

group and the aniline moiety—also dictate strict operational and disposal protocols.

This guide provides a self-validating system for the handling, decontamination, and disposal of

2-Chloro-4-ethynylaniline, ensuring scientific integrity, regulatory compliance, and laboratory

safety.

Physicochemical & Hazard Profile
Before designing a disposal plan, we must understand the material's intrinsic properties. While

some transport regulations classify it as non-hazardous for shipping[1], laboratory handling

must adhere to strict GHS standards due to its biological activity and chemical reactivity.

Table 1: Physicochemical Properties and Operational Implications
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Property Value Operational Implication

CAS Number
Unique identifier required for

accurate waste manifesting.

Physical Form Solid

High risk of aerosolized dust;

requires handling in a

ventilated enclosure.

Storage Conditions 2-8°C, under Nitrogen, Dark

Cold-chain and inert

atmosphere required to

prevent degradation.

GHS Hazards H302, H315, H319, H335
Acute oral toxicity and severe

irritant; mandates full PPE.

Solubility High in organic solvents

Water is ineffective for surface

cleaning; alcohols must be

used[1].

Causality in Storage & Handling
Why do we store 2-Chloro-4-ethynylaniline under nitrogen at 2-8°C? Terminal alkynes (-

C≡CH) are susceptible to oxidative degradation when exposed to atmospheric oxygen and

light, potentially forming reactive peroxides or undergoing Glaser homocoupling over time.

Furthermore, the aniline amine group is prone to oxidation, which darkens the reagent and

introduces polymeric impurities. By controlling the atmosphere (nitrogen) and temperature (2-

8°C), we suppress these thermodynamic pathways, ensuring reagent purity and preventing the

formation of hazardous, uncharacterized byproducts.

Step-by-Step Methodologies: Disposal and
Decontamination
Every protocol below is designed as a self-validating system: each step contains a physical or

visual confirmation to ensure the hazard has been neutralized before proceeding.

Protocol 1: Routine Waste Disposal
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Chemical Segregation: Never mix 2-Chloro-4-ethynylaniline waste with strong oxidizing

agents or acids. Causality: The aniline group can undergo violent exothermic acid-base

reactions or rapid oxidation.

Solid Waste Containment: Place all contaminated consumables (weighing boats, pipette tips,

filter paper) into a chemically compatible, sealable solid waste container immediately after

use.

Liquid Waste Consolidation: Solutions containing this compound (e.g., dissolved in DMSO,

DMF, or Ethanol) must be collected in designated halogenated or non-halogenated organic

waste carboys, depending on the primary solvent matrix.

Verification & Labeling: Verify the container is tightly sealed. Clearly label all waste

containers with the chemical name, CAS number (950601-93-1), and the specific GHS

hazard codes (H302, H315, H319, H335).

Protocol 2: Spill Response and Surface
Decontamination
A spill of 2-Chloro-4-ethynylaniline requires immediate action to prevent the inhalation of toxic

dust or transdermal absorption.

Evacuation & Ventilation: Immediately isolate the area. Ensure the fume hood or room

ventilation is operating at maximum capacity to clear potential airborne particulates.

PPE Verification: Don a NIOSH-approved respirator (if the spill is outside a controlled fume

hood), chemical-resistant nitrile gloves, and tight-fitting safety goggles.

Containment (Liquid Solutions): If the compound is dissolved in a solvent, surround and

cover the spill with a chemically inert, finely-powdered liquid-binding material such as or

universal binders[1].

Causality: Diatomite provides a massive surface area to rapidly absorb the organic

solution without generating heat or reacting with the alkyne moiety.

Containment (Solid Powder): If the spill is a dry powder, do not dry sweep.
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Causality: Dry sweeping aerosolizes the toxic dust, drastically increasing inhalation risk.

Gently cover the powder with damp paper towels (using a mild solvent) to suppress dust

before sweeping it up with a non-sparking tool.

Chemical Decontamination: Scrub the affected surfaces with an alcohol (e.g., isopropanol or

ethanol)[1].

Causality: The compound has poor aqueous solubility; scrubbing with water will only

smear the contaminant. Alcohols effectively solubilize the halogenated aniline, ensuring

complete removal from the surface.

Final Disposal: Transfer all absorbed materials, diatomite, and contaminated cleaning

supplies into a hazardous waste bag, seal tightly, and dispose of according to prevailing

federal, state, and local environmental regulations[1].

Operational Workflow Visualization
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Workflow for 2-Chloro-4-ethynylaniline spill containment, decontamination, and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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